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Abstract

Dicloralurea, also known as N,N'-bis(2,2,2-trichloro-1-hydroxyethyl)urea, is a chemical
compound with limited publicly available scientific literature detailing its comprehensive
chemical properties and stability. This technical guide synthesizes the currently accessible data
from chemical suppliers and databases to provide a summary of its known characteristics. Due
to the scarcity of in-depth research, this document will focus on presenting the available
physical and chemical data and will highlight the gaps in the scientific understanding of this

compound.

Chemical and Physical Properties

Dicloralurea is a derivative of urea where two hydrogen atoms are substituted with 2,2,2-
trichloro-1-hydroxyethyl groups. The presence of multiple chlorine atoms and hydroxyl groups
influences its chemical behavior and physical properties. A summary of its known properties is
presented in Table 1.

Table 1: Chemical and Physical Properties of Dicloralurea
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Property Value Source(s)
Molecular Formula CsHeClsN203 [1]

Molecular Weight 354.83 g/mol [1]

CAS Number 116-52-9 [1]

Appearance White to off-white solid Generic observation
Melting Point Not available

Boiling Point Not available

Solubility Soluble in DMSO.

pKa Not available

LogP Not available

Note: The lack of specific values for properties like melting point, boiling point, pKa, and LogP
in publicly accessible scientific literature highlights the need for further experimental
characterization of this compound.

Synthesis

A definitive, peer-reviewed synthesis protocol for Dicloralurea is not readily available in the
scientific literature. However, based on its structure, a plausible synthetic route could involve
the condensation reaction of urea with chloral hydrate (2,2,2-trichloroacetaldehyde
monohydrate). This type of reaction is common for the formation of N-substituted ureas.

A generalized workflow for a potential synthesis is depicted below. It is important to note that
this is a theoretical pathway and would require experimental validation to determine optimal
reaction conditions, solvents, catalysts, and purification methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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